Cas no 951887-92-6 (3-(3-Chloro-4-methylphenyl)-1-propene)

3-(3-Chloro-4-methylphenyl)-1-propene is a chlorinated aromatic compound featuring a propene substituent, offering versatility in organic synthesis. Its structure, combining a chloro-methylphenyl group with an unsaturated propene chain, makes it a valuable intermediate in the production of fine chemicals, agrochemicals, and pharmaceuticals. The chloro and methyl functional groups enhance reactivity, facilitating electrophilic substitution and coupling reactions. The propene moiety allows for further derivatization, including polymerization or addition reactions. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic protocols. Its precise structure enables selective modifications, making it useful for targeted molecular design in research and industrial applications.

3-(3-Chloro-4-methylphenyl)-1-propene structure

951887-92-6 structure

Product Name:3-(3-Chloro-4-methylphenyl)-1-propene

CAS No:951887-92-6

MF:C₁₀H₁₁Cl

MW:166.647341966629

MDL:MFCD09801075

CID:3157882

PubChem ID:19987008

Update Time:2025-10-12

3-(3-Chloro-4-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

- 3-(3-Chloro-4-methylphenyl)-1-propene
- 951887-92-6
- EN300-698385
- DTXSID101250946
- Benzene, 2-chloro-1-methyl-4-(2-propen-1-yl)-
- MFCD09801075
- 4-Allyl-2-chlorotoluene
- 2-chloro-1-methyl-4-(prop-2-en-1-yl)benzene
- SCHEMBL8964683
- AKOS016016745
- 2-chloro-1-methyl-4-prop-2-enylbenzene
- MDL： MFCD09801075
- Inchi： 1S/C10H11Cl/c1-3-4-9-6-5-8(2)10(11)7-9/h3,5-7H,1,4H2,2H3
- InChI Key： JVODPVVCUSWQQR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C)CC=C

Computed Properties

Exact Mass: 166.0549280g/mol
Monoisotopic Mass: 166.0549280g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

3-(3-Chloro-4-methylphenyl)-1-propene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	200150-1g	3-(3-Chloro-4-methylphenyl)-1-propene	951887-92-6	97%	1g	￡267.00	2022-03-01
Fluorochem	200150-5g	3-(3-Chloro-4-methylphenyl)-1-propene	951887-92-6	97%	5g	￡576.00	2022-03-01
Fluorochem	200150-25g	3-(3-Chloro-4-methylphenyl)-1-propene	951887-92-6	97%	25g	￡1508.00	2022-03-01
abcr	AB234236-1 g	4-Allyl-2-chlorotoluene; .	951887-92-6		1g	€545.70	2023-04-27
abcr	AB234236-2 g	4-Allyl-2-chlorotoluene; .	951887-92-6		2g	€794.30	2023-04-27
TRC	C084710-250mg	3-(3-Chloro-4-methylphenyl)-1-propene	951887-92-6		250mg	$ 255.00	2022-06-06
TRC	C084710-500mg	3-(3-Chloro-4-methylphenyl)-1-propene	951887-92-6		500mg	$ 425.00	2022-06-06
Enamine	EN300-698385-0.05g	2-chloro-1-methyl-4-(prop-2-en-1-yl)benzene	951887-92-6		0.05g	$612.0	2023-03-10
Enamine	EN300-698385-0.1g	2-chloro-1-methyl-4-(prop-2-en-1-yl)benzene	951887-92-6		0.1g	$640.0	2023-03-10
Enamine	EN300-698385-0.25g	2-chloro-1-methyl-4-(prop-2-en-1-yl)benzene	951887-92-6		0.25g	$670.0	2023-03-10